Cas no 1220039-95-1 (6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride)

• Product Name: 6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride
• CAS No: 1220039-95-1
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD15474977
• CID: 1029917
• PubChem ID: 71627036
• Update Time: 2025-05-20

6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-cyclopenta[b]pyridin-5-one hydrochloride
• 6,7-dihydrocyclopenta[b]pyridin-5-one,hydrochloride
• 6,7-Dihydro-5H-[1]pyrindin-5-one hydrochloride
• 6,7-Dihydro-5H-cyclopenta[b]pyridin-5-one--hydrogen chloride (1/1)
• 6,7-dihydrocyclopenta[b]pyridin-5-one;hydrochloride
• EN300-1605328
• 5H,6H,7H-cyclopenta[b]pyridin-5-one hydrochloride
• CS-0341800
• MFCD15474977
• VYB03995
• 5H-Cyclopenta[b]pyridin-5-one, 6,7-dihydro-, hydrochloride (1:1)
• G29367
• 6,7-Dihydro-5H-cyclopenta[b]pyridin-5-onehydrochloride
• DTXSID90856417
• 1220039-95-1
• 6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride

• MDL： MFCD15474977
• Inchi： 1S/C8H7NO.ClH/c10-8-4-3-7-6(8)2-1-5-9-7;/h1-2,5H,3-4H2;1H
• InChI Key： NYBSYLDISLPAJA-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2=CC=CN=C2CC1

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų

Additional information on 6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride

Introduction to 6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride (CAS No: 1220039-95-1)

6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1220039-95-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, characterized by its fused bicyclic structure consisting of a cyclopentane ring and two pyridine rings. The presence of a hydrochloride salt form indicates its solubility and stability under physiological conditions, making it a valuable candidate for further exploration in drug development.

The structural framework of 6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride imparts unique electronic and steric properties that are highly relevant in the design of bioactive molecules. The cyclopentane ring provides a rigid scaffold, while the pyridine rings contribute to hydrogen bonding capabilities and potential interactions with biological targets. These features have positioned this compound as a promising scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride. Research has indicated that this compound exhibits promising biological activities, particularly in the context of modulating enzyme function and receptor interactions. Studies have shown that derivatives of this scaffold can interact with various cellular pathways, suggesting their utility in addressing a range of therapeutic challenges.

One of the most intriguing aspects of 6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride is its potential as an intermediate in the synthesis of more complex pharmacophores. The inherent flexibility provided by the cyclopentane ring allows for modifications at multiple positions, enabling chemists to fine-tune the properties of the molecule. This adaptability has been exploited in several synthetic strategies aimed at developing drug candidates with enhanced efficacy and reduced toxicity.

The hydrochloride salt form of this compound enhances its pharmacokinetic profile, ensuring better solubility and bioavailability. This is particularly important in drug development, where optimal absorption and distribution are critical for therapeutic success. The stability of the hydrochloride salt also makes it easier to handle and store, facilitating its use in both research and industrial settings.

Recent advancements in computational chemistry have further highlighted the potential of 6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more potent derivatives. These computational approaches have accelerated the discovery process, allowing researchers to predict the behavior of new analogs before synthesizing them.

The synthesis of 6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the cyclopentane ring and subsequent functionalization to introduce the pyridine moieties. The hydrochloride salt is typically obtained through an acid-base reaction between the free base form and hydrochloric acid.

In clinical research, 6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride has been investigated for its potential therapeutic applications. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties, making it a candidate for treating conditions such as arthritis or inflammatory bowel disease. Additionally, its ability to modulate enzyme activity has led to explorations in oncology research, where it may serve as a lead compound for developing new anticancer agents.

The safety profile of 6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride is another area of active investigation. Toxicological studies have been conducted to assess its acute and chronic effects on various organ systems. These studies are crucial for determining safe dosage ranges and identifying any potential side effects that may need to be addressed before clinical translation.

The future prospects for 6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of biological pathways continues to evolve, new opportunities for leveraging this compound's unique properties will emerge.

In conclusion,6,7-Dihydrocyclopentabpyridin-5-one Hydrochloride (CAS No: 1220039-95-1) represents a significant advancement in pharmaceutical chemistry. Its structural features, combined with promising biological activities, make it a valuable asset in the search for novel therapeutics. As research progresses，this compound is poised to play an increasingly important role in addressing some of medicine's most pressing challenges.